N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]butanamide

• Molecular Formula: C17H15ClN2O2
• Molecular Weight: 314.8 g/mol
• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]butanamide
• InChI: InChI=1S/C17H15ClN2O2/c1-2-5-16(21)19-11-8-9-13(18)12(10-11)17-20-14-6-3-4-7-15(14)22-17/h3-4,6-10H,2,5H2,1H3,(H,19,21)
• InChI Key: POWMTXFUDMSVSN-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC(=C(C=C1)Cl)C2=NC3=CC=CC=C3O2

Description

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that belongs to the family of benzoxazole derivatives and has been studied extensively for its biological properties.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]butanamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. It may also act by modulating the activity of gamma-aminobutyric acid (GABA) receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects
Studies have shown that N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]butanamide has anti-inflammatory, analgesic, and anticonvulsant effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to reduce pain sensitivity in animal models of pain. In addition, it has been shown to have anticonvulsant effects in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]butanamide is its potential use as a tool compound for studying the role of COX-2 and GABA receptors in various biological processes. However, one limitation is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]butanamide. One direction is to further investigate its potential applications in medicine, agriculture, and material science. Another direction is to study its mechanism of action in more detail, particularly its interactions with COX-2 and GABA receptors. Additionally, future research could focus on developing more soluble derivatives of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]butanamide for use in experiments.

Synthesis Methods

The synthesis method of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]butanamide involves the reaction of 4-chlorobenzoyl chloride with 2-aminophenol in the presence of a base, followed by the reaction of the resulting intermediate with butyric anhydride. The final product is obtained by purification through recrystallization.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]butanamide has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, it has been investigated for its anti-inflammatory, analgesic, and anticonvulsant properties. In agriculture, it has been studied for its potential use as a pesticide. In material science, it has been investigated for its fluorescence properties.